Cas no 2229071-15-0 (2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2229071-15-0
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6324758
• PubChem ID: 165704987
• Update Time: 2025-10-29

2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl]-2-hydroxyacetic acid
• 2229071-15-0
• EN300-1746717

• Inchi： 1S/C14H16O3/c15-12(13(16)17)14(6-7-14)11-5-4-9-2-1-3-10(9)8-11/h4-5,8,12,15H,1-3,6-7H2,(H,16,17)
• InChI Key： LZUWSXPNOUXBTJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=CC3CCCC=3C=2)CC1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid

Comprehensive Overview of 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229071-15-0): Structure, Applications, and Research Insights

The compound 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229071-15-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate cyclopropyl and hydroxyacetic acid functional groups, which contribute to its potential therapeutic properties. Researchers are particularly interested in its role as a precursor or intermediate in the synthesis of bioactive molecules, given its ability to modulate enzymatic activity and receptor binding.

In recent years, the demand for specialized organic intermediates like 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid has surged, driven by advancements in drug discovery and medicinal chemistry. This compound's indenyl core and hydroxyacetic acid moiety make it a versatile building block for designing molecules targeting inflammation, metabolic disorders, and neurological conditions. Its CAS No. 2229071-15-0 is frequently searched in scientific databases, underscoring its relevance in academic and industrial settings.

One of the most discussed applications of 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid lies in its potential as a small-molecule modulator. With the rise of personalized medicine, researchers are exploring its interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical in diseases like diabetes and cancer. The compound's cyclopropyl group enhances its metabolic stability, a feature highly valued in pharmacokinetic optimization.

From a synthetic chemistry perspective, the preparation of CAS No. 2229071-15-0 involves multi-step reactions, including cyclopropanation and hydroxylation processes. These methods are often optimized for yield and purity, as impurities can significantly impact downstream applications. The compound's chirality is another area of interest, as enantiopure forms may exhibit distinct biological activities—a topic frequently queried in AI-driven drug design platforms.

Environmental and regulatory considerations also play a role in the compound's usage. While 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid is not classified as hazardous, its handling requires standard laboratory precautions. The green chemistry movement has spurred interest in sustainable synthesis routes, aligning with global trends toward eco-friendly pharmaceuticals.

In summary, 2-1-(2,3-dihydro-1H-inden-5-yl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2229071-15-0) represents a compelling case study in modern chemical innovation. Its structural complexity, therapeutic potential, and adaptability to high-throughput screening methodologies make it a valuable asset in both academic and industrial research. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in cutting-edge drug development.